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Compound of Interest

Compound Name: 2-Chloro-3-pyridylamine

Cat. No.: B031603 Get Quote

An In-depth Technical Guide to 2-Chloro-3-pyridylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 2-Chloro-3-pyridylamine (CAS No:

6298-19-7), a pivotal intermediate in the synthesis of pharmaceuticals and agrochemicals. It

details the compound's chemical structure, physicochemical properties, synthesis protocols,

and safety information.

Chemical Structure and Identification
2-Chloro-3-pyridylamine, with the IUPAC name 2-chloropyridin-3-amine, is a substituted

pyridine derivative.[1] Its structure consists of a pyridine ring chlorinated at the 2-position and

aminated at the 3-position.

Molecular Formula: C₅H₅ClN₂[1][2][3]

SMILES: C1=CC(=C(N=C1)Cl)N[1]

InChI Key: MEQBJJUWDCYIAB-UHFFFAOYSA-N[1]

Physicochemical and Spectral Data
The key physical and chemical properties of 2-Chloro-3-pyridylamine are summarized in the

table below, providing essential data for experimental design and application.
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Property Value Source

CAS Number 6298-19-7 [1][2][3][4]

Molecular Weight 128.56 g/mol [1][2]

Appearance
Off-white to yellow to pink

crystalline powder
[2]

Melting Point 76-78 °C [4][5][6]

Boiling Point 130-134 °C (at 12.75 mmHg) [2][5]

Solubility
Soluble in methanol and water

(30 g/L at 20°C)
[4][5]

pKa 2.42 ± 0.10 (Predicted) [5]

Spectral data, including 1H NMR, is available for 2-Chloro-3-pyridylamine, which is crucial for

its identification and purity assessment.[7][8]

Applications in Synthesis
2-Chloro-3-pyridylamine is a versatile building block in organic synthesis, primarily utilized as

an intermediate in the production of high-value chemicals.

Pharmaceuticals: It serves as a key reactant for synthesizing aryl isoindoline diketones,

which have shown potential as anticonvulsants.[9] It is also a critical intermediate for the

drug pirenzepine.[9]

Agrochemicals: This compound is fundamental in the manufacturing of crop protection

agents like the insecticide chlorantraniliprole.[9][10]

Cross-Coupling Reactions: It is actively involved in Suzuki-Miyaura cross-coupling reactions,

a powerful method for forming carbon-carbon bonds in the synthesis of complex molecules.

[4][5]

Experimental Protocols for Synthesis
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Several methods for the synthesis of 2-Chloro-3-pyridylamine have been reported. Below are

detailed protocols for two common approaches.

Protocol 1: Chlorination of 3-Aminopyridine
This method involves the direct chlorination of 3-aminopyridine using hydrogen peroxide and

hydrochloric acid.

Materials:

3-Aminopyridine

Hydrogen Peroxide (H₂O₂)

Hydrochloric Acid (HCl)

Procedure:

Prepare a solution of 3-aminopyridine in hydrochloric acid.

Carefully add hydrogen peroxide to the solution. The reaction is exothermic and may require

cooling to maintain control.

The chlorination reaction yields the main product, 2-Chloro-3-pyridylamine, along with a

by-product, 2,6-dichloro-3-aminopyridine.[10]

After the reaction is complete, neutralize the reaction mixture to an alkaline pH to precipitate

the products.[11]

The crude product can then be purified, for example, by recrystallization or column

chromatography, to isolate 2-Chloro-3-pyridylamine.

Protocol 2: Synthesis from 2-Pyridone
This multi-step synthesis offers high selectivity and yield, starting from the readily available 2-

pyridone.[11]

Step 1: Nitration and N-alkylation of 2-Pyridone
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Use 2-pyridone as the starting material.

Perform a nitration reaction to introduce a nitro group onto the pyridine ring.

Protect the amino group via an N-alkylation reaction to yield N-alkyl-3-nitro-2-pyridone.[11]

Step 2: Chlorination and Dealkylation

Dissolve N-alkyl-3-nitro-2-pyridone and heat the solution.

Slowly add a chlorinating agent, such as triphosgene, under stirring. This step results in a

directional chlorination and dealkylation to form 2-chloro-3-nitropyridine.[11]

After the reaction, add an alkali lye (e.g., NaOH solution) to adjust the pH to weakly alkaline,

followed by steam distillation to obtain 2-chloro-3-nitropyridine.[11]

Step 3: Reduction to 2-Chloro-3-pyridylamine

Reduce the 2-chloro-3-nitropyridine intermediate to the final product. A common reducing

agent system is Titanium(IV) chloride (TiCl₄) and Magnesium (Mg) in an anhydrous solvent

like tetrahydrofuran.[11]

Under an inert atmosphere (e.g., nitrogen), add TiCl₄ to anhydrous tetrahydrofuran at low

temperature (-5 to 5 °C).

Add magnesium to the resulting suspension and reflux to form a black suspension.

Introduce the 2-chloro-3-nitropyridine to the reducing mixture to yield 2-Chloro-3-
pyridylamine.[11]

Visualization of Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of 2-Chloro-3-
pyridylamine starting from 2-Pyridone, as described in Protocol 2.
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2-Pyridone Nitration &
N-alkylation N-alkyl-3-nitro-2-pyridoneYield: 71.7%

Chlorination &
Dealkylation

(Triphosgene)
2-Chloro-3-nitropyridineYield: 93% Reduction

(TiCl4/Mg) 2-Chloro-3-pyridylamineYield: 98%

Click to download full resolution via product page

Synthesis of 2-Chloro-3-pyridylamine from 2-Pyridone.

Safety and Handling
2-Chloro-3-pyridylamine is classified as a hazardous substance and requires careful

handling.

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Measures:

Wear protective gloves, protective clothing, and eye/face protection.[12][13]

Use only outdoors or in a well-ventilated area.[12]

Wash hands and any exposed skin thoroughly after handling.[12][13]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[12]

Storage:

Store in a well-ventilated place and keep the container tightly closed.[12][13]

Recommended storage temperature is 2-8°C.[5][6]

Store locked up.[12][14]
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In case of exposure, follow standard first-aid measures and seek medical attention.[12][15]

Always refer to the latest Safety Data Sheet (SDS) for complete and detailed safety

information.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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